4-methyl-1-phenyl-6-(pyridin-2-ylmethyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one

• IUPAC Name: 4-methyl-1-phenyl-6-(pyridin-2-ylmethyl)pyrazolo[3,4-d]pyridazin-7-one
• InChI: InChI=1S/C18H15N5O/c1-13-16-11-20-23(15-8-3-2-4-9-15)17(16)18(24)22(21-13)12-14-7-5-6-10-19-14/h2-11H,12H2,1H3
• InChI Key: FMDUQAMIJNWULN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C2=C1C=NN2C3=CC=CC=C3)CC4=CC=CC=N4
• Molecular Formula: C18H15N5O
• Molecular Weight: 317.3 g/mol
• CAS No.: 941915-05-5

Description

4-methyl-1-phenyl-6-(pyridin-2-ylmethyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one is a useful research compound. Its molecular formula is C18H15N5O and its molecular weight is 317.352. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Behavior

The compound and its derivatives are part of extensive research on pyrazolopyridines, highlighting innovative synthesis methods and chemical reactivity. A study by El‐Borai et al. (2013) discusses the microwave-assisted synthesis of pyrazolopyridine derivatives, showcasing conventional heating and microwave irradiation techniques. These compounds were evaluated for their antioxidant, antitumor, and antimicrobial activities, suggesting their significant potential in medicinal chemistry (El‐Borai, Rizk, Beltagy, & El-Deeb, 2013).

Antimicrobial and Antitumor Activities

Research on pyrazolopyridine derivatives extends to exploring their antimicrobial and antitumor potentials. Flefel et al. (2018) synthesized novel pyridine and fused pyridine derivatives, subjecting them to in vitro antimicrobial and antioxidant activity screenings. These compounds displayed moderate to good binding energies towards GlcN-6-P synthase, a target protein, indicating their relevance in developing new therapeutic agents (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).

Antiviral Research

Antiviral research on pyrazolopyridine derivatives was conducted by Attaby et al. (2006), who synthesized heterocyclic compounds derived from 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone. These compounds were evaluated for their cytotoxicity and antiviral activities against HSV1 and HAV-MBB, illustrating their potential in antiviral therapy (Attaby, Elghandour, Ali, & Ibrahem, 2006).

Drug Discovery and Pharmacological Applications

In drug discovery, pyrazolopyridine derivatives are explored for their therapeutic potential. Giovannoni et al. (2006) researched novel pyrazolopyrimidopyridazinones with potent and selective phosphodiesterase 5 (PDE5) inhibitory activity. These compounds, particularly promising for treating erectile dysfunction, highlight the therapeutic application possibilities of pyrazolopyridine derivatives in addressing specific health conditions (Giovannoni, Vergelli, Biancalani, Cesari, Graziano, Biagini, Gràcia, Gavaldà, & Dal Piaz, 2006).